Cas no 1159978-67-2 (4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid)

• Product Name: 4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid
• CAS No: 1159978-67-2
• MF: C₁₇H₁₄FNO₄
• MW: 315.295768260956
• CID: 5054746
• Update Time: 2025-05-19

4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzo[b][1,4]oxazin-4-yl)methyl)benzoic acid
• 4-[(6-fluoro-2-methyl-3-oxo-1,4-benzoxazin-4-yl)methyl]benzoic acid
• 4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid

• Inchi： 1S/C17H14FNO4/c1-10-16(20)19(14-8-13(18)6-7-15(14)23-10)9-11-2-4-12(5-3-11)17(21)22/h2-8,10H,9H2,1H3,(H,21,22)
• InChI Key： QHQKNSONNKFGNC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(C(C)O2)=O)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid

4-((6-Fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1159978-67-2, known as 4-((6-fluoro-2,3-dihydro-2-methyl-3-oxobenzob1,4oxazin-4-yl)methyl)benzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied for their potential in drug development due to their versatility and bioactivity.

Benzob1,4oxazines are a subclass of heterocyclic compounds characterized by a benzene ring fused with an oxazine ring. The presence of the fluoro substituent at position 6 in the benzob1,4oxazine moiety introduces unique electronic and steric properties, enhancing the compound's pharmacokinetic profile and bioavailability. Recent studies have highlighted the importance of such substitutions in modulating the activity of benzoic acid derivatives.

The structure of 4-(benzob1,4oxazinylmethyl)benzoic acid is further distinguished by the presence of a methyl group at position 2 and an oxo group at position 3 on the benzob1,4oxazine ring. These substituents play a crucial role in stabilizing the molecule's conformation and influencing its interaction with biological targets. The methyl group contributes to lipophilicity, while the oxo group introduces hydrogen bonding capabilities, both of which are critical for drug-receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-(benzob1,4oxazinylmethyl)benzoic acid to various protein targets. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), particularly those involved in pain signaling pathways. This suggests that the compound may have therapeutic applications in pain management.

In addition to its pharmacological potential, 4-(benzob1,4oxazinylmethyl)benzoic acid has been explored for its anti-inflammatory properties. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain. These findings align with its structural features that facilitate COX inhibition while maintaining selectivity over other enzymes.

The synthesis of 4-(benzob1,4oxazinylmethyl)benzoic acid involves a multi-step process that includes Friedel-Crafts alkylation and oxidation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. Novel synthetic strategies incorporating green chemistry principles have also been proposed to minimize environmental impact.

From an analytical standpoint, CAS No. 1159978-67-2 has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses confirm the compound's molecular structure and provide insights into its stereochemical properties.

In conclusion, 4-(benzob1,4oxazinylmethyl)benzoic acid represents a promising lead compound in drug discovery with applications spanning pain management and anti-inflammatory therapies. Its unique structural features and favorable pharmacokinetic properties make it a subject of ongoing research interest. As new studies emerge, this compound is expected to contribute significantly to the development of innovative therapeutic agents.